Cas no 1369239-73-5 (5-Acetyl-4-bromo-thiophene-2-carboxylicacid)

• Product Name: 5-Acetyl-4-bromo-thiophene-2-carboxylicacid
• CAS No: 1369239-73-5
• MF: C₇H₅BrO₃S
• MW: 249.081800222397
• CID: 5079683
• Update Time: 2026-03-01

5-Acetyl-4-bromo-thiophene-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-4-bromo-thiophene-2-carboxylicacid
• 5-Acetyl-4-bromothiophene-2-carboxylic acid

• Inchi： 1S/C7H5BrO3S/c1-3(9)6-4(8)2-5(12-6)7(10)11/h2H,1H3,(H,10,11)
• InChI Key： DPSOMJWTJDUILY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)SC=1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-Acetyl-4-bromo-thiophene-2-carboxylicacid

Recent Advances in the Application of 5-Acetyl-4-bromo-thiophene-2-carboxylicacid (CAS: 1369239-73-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Acetyl-4-bromo-thiophene-2-carboxylicacid (CAS: 1369239-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic thiophene derivative, characterized by its acetyl and bromo functional groups, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the design of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the most notable advancements in the application of 5-Acetyl-4-bromo-thiophene-2-carboxylicacid is its role in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is often implicated in cancer and other pathological conditions. Researchers have utilized this compound to synthesize selective kinase inhibitors with improved potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this thiophene derivative into a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology. The resulting compounds exhibited enhanced inhibitory activity and reduced off-target effects, underscoring the value of 5-Acetyl-4-bromo-thiophene-2-carboxylicacid in rational drug design.

Beyond its applications in oncology, 5-Acetyl-4-bromo-thiophene-2-carboxylicacid has also been explored in the context of antimicrobial drug development. The bromo substituent on the thiophene ring provides a reactive site for further functionalization, enabling the synthesis of diverse analogs with broad-spectrum antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel thiophene-based derivatives using this compound as a precursor, which exhibited potent activity against drug-resistant bacterial strains such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These findings highlight the potential of this compound in addressing the growing challenge of antimicrobial resistance.

In addition to its therapeutic applications, 5-Acetyl-4-bromo-thiophene-2-carboxylicacid has been employed in chemical biology as a versatile scaffold for probing biological systems. Its unique structural features allow for the development of fluorescent probes and activity-based protein profiling (ABPP) reagents. A 2022 study in Chemical Communications detailed the synthesis of a thiophene-based fluorescent probe derived from this compound, which was used to visualize the activity of cysteine proteases in live cells. This application underscores the compound's utility in advancing our understanding of fundamental biological processes and disease mechanisms.

Despite these promising developments, challenges remain in the optimization of 5-Acetyl-4-bromo-thiophene-2-carboxylicacid-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. However, the compound's demonstrated versatility and efficacy in early-stage research position it as a valuable tool in the ongoing quest for novel therapeutics and chemical probes.

In conclusion, 5-Acetyl-4-bromo-thiophene-2-carboxylicacid (CAS: 1369239-73-5) represents a promising scaffold in chemical biology and pharmaceutical research, with applications spanning drug discovery, antimicrobial development, and biological probe design. Continued exploration of its derivatives and their mechanisms of action is expected to yield further breakthroughs in the coming years, solidifying its role as a cornerstone in modern medicinal chemistry.